Cas no 99560-60-8 (5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione)

5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione structure
99560-60-8 structure
Product Name:5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione
CAS No:99560-60-8
MF:C8H4N4O2
MW:188.142960548401
CID:797178
PubChem ID:13571087
Update Time:2025-04-19

5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione Chemical and Physical Properties

Names and Identifiers

    • 5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione
    • 5H,10H-Diimidazo[1,2-a:1,5-d]pyrazine-5,10-dione(9CI)
    • diimidazo[1,3-b:1',3'-e]pyrazine-5,10-dione
    • PHTHALIMIDE POTASSIUM DERIVATIVE
    • DTXSID50544085
    • 99560-60-8
    • Inchi: 1S/C8H4N4O2/c13-7-5-3-9-4-12(5)8(14)6-10-1-2-11(6)7/h1-4H
    • InChI Key: HGDBGZYMSNSINA-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=CN2C(C2=NC=CN21)=O

Computed Properties

  • Exact Mass: 188.03300
  • Monoisotopic Mass: 188.03342538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 69.8Ų

Experimental Properties

  • PSA: 68.74000
  • LogP: -0.85980

5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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